Cas no 946230-69-9 (1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl-2-(4-methoxyphenyl)ethan-1-one)

• Product Name: 1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl-2-(4-methoxyphenyl)ethan-1-one
• CAS No: 946230-69-9
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 5811500
• PubChem ID: 42473301
• Update Time: 2025-05-25

1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenyl)ethanone
• AKOS024648282
• 1-(4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)-2-(4-methoxyphenyl)ethanone
• F2442-0114
• 946230-69-9
• 1-[4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenyl)ethan-1-one
• 1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl-2-(4-methoxyphenyl)ethan-1-one

• Inchi： 1S/C20H26N4O3/c1-4-27-20-13-19(21-15(2)22-20)24-11-9-23(10-12-24)14-18(25)16-5-7-17(26-3)8-6-16/h5-8,13H,4,9-12,14H2,1-3H3
• InChI Key： UHQGFKIHKHWULQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(OCC)N=C(C)N=2)CC1)C(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 370.20049070g/mol
• Monoisotopic Mass: 370.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Additional information on 1-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl-2-(4-methoxyphenyl)ethan-1-one

Chemical Compound CAS No. 946230-69-9: 1-[4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenyl)ethanone

The chemical compound with CAS No. 946230-69-9, known as 1-[4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenyl)ethanone, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 1-[4-(6-Ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenyl)ethanone is characterized by a piperazine ring fused with a pyrimidine moiety, which is further substituted with ethoxy and methyl groups. The presence of a ketone group and a methoxyphenyl substituent adds to its complexity and functional diversity. This combination of structural elements contributes to its ability to interact with various biological targets, making it a valuable candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has shown that the 6-Ethoxy substitution on the pyrimidine ring enhances the compound's ability to inhibit certain kinases, which are critical in cell signaling pathways. Additionally, the piperazine ring provides a scaffold for further functionalization, enabling researchers to explore its versatility in drug design.

The synthesis of 1-[4-(6-Ethoxy... involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrimidine ring through condensation reactions and subsequent substitutions to introduce the ethoxy and methyl groups. The final step involves the coupling of the piperazine moiety with the methoxyphenyl ketone group, ensuring the stability and functionality of the molecule.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several disease-related targets. For example, studies have shown that it can effectively inhibit the growth of cancer cells by modulating key signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

One of the most exciting developments in recent research is the exploration of this compound's role in epigenetic regulation. By targeting histone deacetylases (HDACs), it has shown promise in reversing epigenetic modifications associated with various diseases. This opens up new avenues for its use in personalized medicine and precision therapy.

Despite its potential, further research is needed to fully understand the safety profile and efficacy of 1-[4-(6-Ethoxy... in preclinical models. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

In conclusion, 1-[4-(6-Ethoxy... represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With continued research and development, this compound holds great promise for becoming a novel therapeutic agent in treating a wide range of diseases.